Cas no 16238-12-3 (2-methyl-5-Benzofurancarbonitrile)

• Product Name: 2-methyl-5-Benzofurancarbonitrile
• CAS No: 16238-12-3
• MF: C₁₀H₇NO
• MW: 157.168682336807
• MDL: MFCD15143966
• CID: 121513
• PubChem ID: 13663038
• Update Time: 2025-04-18

2-methyl-5-Benzofurancarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-Benzofurancarbonitrile
• 2-methyl-1-benzofuran-5-carbonitrile
• 5-Benzofurancarbonitrile, 2-methyl-
• 16238-12-3
• 5-benzofurancarbonitrile,2-methyl-
• AKOS022635629
• 2-Methylbenzofuran-5-carbonitrile
• SCHEMBL177345
• SY045682
• PBLGVAGVKWFRJJ-UHFFFAOYSA-N
• 2-Methyl-5-cyanobenzo(b)furan
• AC4616
• MFCD15143966
• 5-Benzofurancarbonitrile, 2-methyl-

• MDL： MFCD15143966
• Inchi： 1S/C10H7NO/c1-7-4-9-5-8(6-11)2-3-10(9)12-7/h2-5H,1H3
• InChI Key： PBLGVAGVKWFRJJ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2C=C(C#N)C=CC1=2

Computed Properties

• Exact Mass: 157.05281
• Monoisotopic Mass: 157.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 283.0±20.0 °C at 760 mmHg
• Flash Point: 124.9±21.8 °C
• PSA: 36.93
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-methyl-5-Benzofurancarbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans